6-(4-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile
Description
6-(4-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile (6-CPTN) is an important pharmaceutical compound that has been used in a variety of scientific research applications. 6-CPTN is a derivative of nicotinonitrile and has a trifluoromethyl group at the 4-position. It has been studied for its ability to act as a ligand for a variety of enzymes and receptors, as well as its potential to serve as a therapeutic agent.
Scientific Research Applications
Synthesis and Bioactive Compounds
Antimicrobial Agents for the Plastic Industry : A study conducted by Zaiton et al. (2018) described the synthesis of new biocidal compounds with potential applications as antimicrobial agents for the plastic industry. These compounds, related to the nicotinonitrile class, showed promising results against various bacterial strains, suggesting potential applications in enhancing the antimicrobial properties of plastics (Zaiton et al., 2018).
Antitumor and Antimicrobial Activities : A study by El‐Sayed et al. (2011) focused on the synthesis of 4-(4-chlorophenyl)-3-cyano-6-(thien-2-yl)-1H-pyridin-2-one and its derivatives. These compounds exhibited significant antitumor and antimicrobial activities, indicating their potential in pharmaceutical applications (El‐Sayed et al., 2011).
Applications in Organic Electronics
Organic Field-Effect Transistors (OFETs) : Takimiya et al. (2005) synthesized a series of 2,6-diaryl-substituted naphtho[1,8-bc:5,4-b'c']dithiophene derivatives, exhibiting p-type FET characteristics with good mobility. This research suggests the potential use of nicotinonitrile derivatives in the development of high-performance semiconductors for OFETs (Takimiya et al., 2005).
Fluorinated Polyimides : Chung and Hsiao (2008) developed new fluorinated polyimides derived from a trifluoromethyl-substituted bis(ether amine) monomer. These polyimides demonstrated excellent thermal stability, low moisture absorption, and low dielectric constants, indicating their suitability for electronic applications (Chung & Hsiao, 2008).
properties
IUPAC Name |
6-(4-chlorophenyl)-2-naphthalen-2-yloxy-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H12ClF3N2O/c24-17-8-5-15(6-9-17)21-12-20(23(25,26)27)19(13-28)22(29-21)30-18-10-7-14-3-1-2-4-16(14)11-18/h1-12H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGMJPOAFQOKVNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OC3=C(C(=CC(=N3)C4=CC=C(C=C4)Cl)C(F)(F)F)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H12ClF3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile | |
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